Cas no 88068-24-0 (Cyclobutanol, 3-octyl-1-phenyl-3-(2-phenylethyl)-)

• Product Name: Cyclobutanol, 3-octyl-1-phenyl-3-(2-phenylethyl)-
• CAS No: 88068-24-0
• MF: C₂₆H₃₆O
• MW: 364.563447952271
• CID: 646494
• PubChem ID: 71411127
• Update Time: 2025-04-19

Cyclobutanol, 3-octyl-1-phenyl-3-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-octyl-1-phenyl-3-(2-phenylethyl)-
• 3-octyl-1-phenyl-3-(2-phenylethyl)cyclobutan-1-ol
• DTXSID40830762
• 88068-24-0

• Inchi： 1S/C26H36O/c1-2-3-4-5-6-13-19-25(20-18-23-14-9-7-10-15-23)21-26(27,22-25)24-16-11-8-12-17-24/h7-12,14-17,27H,2-6,13,18-22H2,1H3
• InChI Key： DKPHFZAOGZSQKR-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CC(CCC2C=CC=CC=2)(CCCCCCCC)C1

Computed Properties

• Exact Mass: 364.276615768g/mol
• Monoisotopic Mass: 364.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2Ų